Cas no 1427514-93-9 ((R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL)
(R)-Ethyl 2-(4-amino-6-bromochroman-4-yl)-2,2-difluoroacetate HCl is a chiral synthetic intermediate with potential applications in pharmaceutical development. The compound features a chroman core substituted with a bromo group at the 6-position and an amino group at the 4-position, enhancing its reactivity for further functionalization. The difluoroacetate moiety contributes to its stability and metabolic resistance, while the ethyl ester group improves solubility for synthetic handling. The hydrochloride salt form ensures better crystallinity and storage stability. This intermediate is particularly valuable for constructing complex molecules in medicinal chemistry, especially for targeting selective biological pathways. Its well-defined stereochemistry at the 4-position makes it suitable for enantioselective synthesis.
1427514-93-9 structure
Product Name:(R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL
CAS No:1427514-93-9
MF:C13H15BrClF2NO3
MW:386.616909265518
CID:5160336
Update Time:2025-06-10
(R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL Chemical and Physical Properties
Names and Identifiers
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- (R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL
- (R)-Ethyl 2-(4-amino-6-bromochroman-4-yl)-2,2-difluoroacetate hydrochloride
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- Inchi： 1S/C13H14BrF2NO3.ClH/c1-2-19-11(18)13(15,16)12(17)5-6-20-10-4-3-8(14)7-9(10)12;/h3-4,7H,2,5-6,17H2,1H3;1H/t12-;/m1./s1
- InChI Key： OKEOPMPTTJUEGP-UTONKHPSSA-N
- SMILES： C(OCC)(=O)C([C@]1(N)C2=C(OCC1)C=CC(Br)=C2)(F)F.[H]Cl
(R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504094-1g |
(R)-Ethyl2-(4-amino-6-bromochroman-4-yl)-2,2-difluoroacetatehydrochloride |
1427514-93-9 | 97% | 1g |
$904 | 2022-06-13 |
(R)-ETHYL 2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROACETATE HCL Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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